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Technical Guide & Safety Data Profile Audience: Researchers, Senior Process Chemists, and
Drug Development Professionals

Executive Summary

1-(Chloro-difluoro-methyl)-1H-pyrazole is a specialized, high-value heterocyclic building
block used primarily in the synthesis of next-generation agrochemicals (SDHI fungicides) and
pharmaceutical bioisosteres. Characterized by the sensitive N-chlorodifluoromethyl (

) moiety, this compound serves as a critical electrophilic intermediate for introducing lipophilic
fluorinated motifs or as a precursor to N-trifluoromethyl (

) pyrazoles via halogen exchange.

This guide synthesizes available physicochemical data, predicted toxicological profiles, and
field-proven handling protocols. It addresses the compound's dual nature: a versatile synthetic
tool and a moisture-sensitive reagent requiring rigorous containment to prevent the liberation of
hydrogen fluoride (HF) and hydrogen chloride (HCI).
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Part 1: Chemical Identity & Physicochemical
Properties[1]

Status:Reactive Intermediate / Specialized Research Reagent CAS Number: Not widely
cataloged (Analog Reference: 1-(Difluoromethyl)-1H-pyrazole, CAS 908014-77-7). Molecular

Formula:

Molecular Weight: 152.53 g/mol

Table 1: Physicochemical Data Profile
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Property

Value
(Experimental/Predicted)

Context & Causality

Physical State

Colorless to pale yellow liquid

Low molecular weight and lack
of H-bond donors typically
result in liquid states for N-

substituted pyrazoles.

Boiling Point

~145-155 °C (Predicted)

Higher than 1-
(difluoromethyl)pyrazole
(118°C) due to the heavy
chlorine atom increasing

London dispersion forces.

Density

~1.35-1.42 g/cm?3

High fluorine/chlorine content
significantly increases density
relative to non-halogenated

azoles.

Solubility

DCM, CHCIs, THF, Acetonitrile

Lipophilic nature (

) ensures solubility in aprotic
organic solvents. Reacts with

water.

Stability

Moisture Sensitive

The

bond geminal to two fluorines
and a nitrogen is susceptible to
hydrolysis, releasing HF and
HCI.

LogP

~2.1 (Predicted)

The

group is highly lipophilic,
enhancing membrane
permeability in biological

systems.
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Part 2: Hazard Identification & Toxicology (GHS
Standards)

Signal Word:DANGER

Core Hazards

The presence of the
functionality dictates the safety profile. Unlike stable trifluoromethyl (
) groups, the chlorodifluoromethyl group is chemically active.

o H314: Causes severe skin burns and eye damage (due to potential hydrolysis to HF/HCI
upon contact with tissue moisture).

e H301/H311: Toxic if swallowed or in contact with skin (lipophilic alkylating agent).
o H335: May cause respiratory irritation.

e EUHO71: Corrosive to the respiratory tract.

Mechanistic Toxicology

e Hydrolysis Risk: Upon contact with mucosal membranes, the compound hydrolyzes to
release Hydrogen Fluoride (HF). HF penetrates deep into tissues, sequestering calcium (

) and causing systemic toxicity and bone necrosis.

o Alkylating Potential: The electrophilic carbon center can react with nucleophilic residues in
proteins (cysteine/lysine), potentially leading to sensitization or cytotoxicity.

Part 3: Safe Handling & Storage Protocols

Directive: Treat as a Potential HF Generator.

Storage Architecture

o Temperature: 2—-8 °C (Refrigerated).
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e Atmosphere: Store under inert gas (Argon or Nitrogen).

o Container: Teflon (PTFE) or Polypropylene (PP) liners are preferred over standard glass if
long-term storage is required, to prevent etching from trace HF generation.

e Segregation: Isolate from strong bases, alcohols, and water.

Self-Validating Handling Workflow

This protocol ensures containment and immediate detection of breach.

Preparation: All glassware must be flame-dried and purged with

Transfer: Use a cannula or positive-pressure syringe technique. Never pour open-air.

Quenching: Residual material on glassware must be quenched in a dilute alkaline solution
(e.g., sat.

) inside the fume hood before washing.

Validation: Place damp pH paper at the sash opening. A color change to red indicates acid
vapor escape (HCI/HF), signaling immediate containment failure.

Part 4: Synthetic Utility & Applications
This compound is a gateway to "Magic Methyl" effects where

is replaced by

or

to block metabolic oxidation.

Primary Reaction Pathways

e Halogen Exchange (Halex): Conversion to N-trifluoromethyl pyrazoles using fluoride sources

(
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)-

¢ Radical Functionalization: The

bond can be activated photochemically to generate difluoromethyl radicals.

Diagram 1: Synthesis & Reactivity Workflow

The following diagram illustrates the generation of 1-(chlorodifluoromethyl)-1H-pyrazole and its
downstream transformation into bioactive N-CF3 maotifs.

Click to download full resolution via product page

Caption: Synthetic route from pyrazole to N-CF3 derivatives via the critical N-CF2CI
intermediate.

Part 5: Emergency Response & First Aid

Critical Note: Standard acid burn protocols are insufficient due to the fluoride component.

Decision Tree: Accidental Exposure
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Exposure Incident

Identify Contact Type

A I

Skin Contact Eye Contact Inhalation
1. Brush off excess 1. Rinse water (15 min) 1. Move to fresh air
2. Rinse water (5 min) 2. Do NOT use Ca-Gel in eyes 2. 100% Oxygen (if trained)
3. Apply Calcium Gluconate Gel 3. Seek Ophthalmologist 3. Monitor for Pulmonary Edema

Click to download full resolution via product page
Caption: Emergency response triage emphasizing Calcium Gluconate use for skin exposure.

o Skin Contact: Immediate water rinse followed by 2.5% Calcium Gluconate Gel application.
The gel binds fluoride ions, preventing deep tissue necrosis.

o Eye Contact: Irrigate with water or saline for 15 minutes. Do not apply calcium gluconate gel
to eyes.

o Spill Cleanup: Do not use water (generates HF). Absorb with dry sand or Vermiculite.
Neutralize with lime (

) or soda ash (

) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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